Cas no 2288710-02-9 (7-(Hydroxymethyl)-1,4-oxazepan-3-one)

• Product Name: 7-(Hydroxymethyl)-1,4-oxazepan-3-one
• CAS No: 2288710-02-9
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 5729678
• PubChem ID: 137915959
• Update Time: 2025-06-10

7-(Hydroxymethyl)-1,4-oxazepan-3-one Chemical and Physical Properties

Names and Identifiers

• starbld0030967
• 2288710-02-9
• 7-(Hydroxymethyl)-1,4-oxazepan-3-one
• AKOS040694210

• Inchi： 1S/C6H11NO3/c8-3-5-1-2-7-6(9)4-10-5/h5,8H,1-4H2,(H,7,9)
• InChI Key： NWLBEOJQFJUQDM-UHFFFAOYSA-N
• SMILES： O1CC(NCCC1CO)=O

Computed Properties

• Exact Mass: 145.07389321g/mol
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 58.6Ų

Additional information on 7-(Hydroxymethyl)-1,4-oxazepan-3-one

Introduction to 7-(Hydroxymethyl)-1,4-oxazepan-3-one (CAS No. 2288710-02-9)

7-(Hydroxymethyl)-1,4-oxazepan-3-one, with the Chemical Abstracts Service (CAS) number 2288710-02-9, is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazepanes, which are seven-membered heterocyclic compounds containing an oxygen and a nitrogen atom. The presence of a hydroxymethyl group at the 7-position imparts unique chemical and biological properties to this molecule.

The structure of 7-(Hydroxymethyl)-1,4-oxazepan-3-one is characterized by a seven-membered ring with an oxygen atom at the 3-position and a nitrogen atom at the 4-position. The hydroxymethyl group at the 7-position adds a hydrophilic character to the molecule, which can influence its solubility, reactivity, and biological activity. This structural feature makes it an attractive candidate for the development of novel therapeutic agents.

Recent studies have explored the potential of 7-(Hydroxymethyl)-1,4-oxazepan-3-one in various biological contexts. One notable area of research is its role as a potential inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to modulate kinase activity makes 7-(Hydroxymethyl)-1,4-oxazepan-3-one a promising lead compound for the development of targeted cancer therapies.

In addition to its potential as an enzyme inhibitor, 7-(Hydroxymethyl)-1,4-oxazepan-3-one has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research has shown that certain derivatives of this compound can effectively reduce inflammation by modulating key signaling pathways involved in the inflammatory response. This suggests that 7-(Hydroxymethyl)-1,4-oxazepan-3-one could be developed into novel anti-inflammatory drugs with improved efficacy and reduced side effects.

The pharmacokinetic properties of 7-(Hydroxymethyl)-1,4-oxazepan-3-one have also been studied extensively. Its hydrophilic nature can influence its absorption, distribution, metabolism, and excretion (ADME) properties. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for oral administration. Furthermore, its low toxicity profile has been demonstrated in preclinical studies, suggesting that it is well-tolerated at therapeutic doses.

The synthetic accessibility of 7-(Hydroxymethyl)-1,4-oxazepan-3-one is another factor that contributes to its appeal as a research compound. Several synthetic routes have been developed to produce this molecule efficiently and cost-effectively. One common approach involves the cyclization of appropriate precursors under mild conditions, yielding high yields and purity. The ease of synthesis allows researchers to readily access this compound for further optimization and derivatization studies.

In conclusion, 7-(Hydroxymethyl)-1,4-oxazepan-3-one (CAS No. 2288710-02-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, highlighting its significance in the field of drug discovery.